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Abstract
Cesium iodate (CsIO₃), an inorganic salt, has garnered interest in various scientific fields due

to its unique physicochemical properties. This technical guide provides an in-depth overview of

the discovery, history, synthesis, and key characteristics of cesium iodate. It is intended for

researchers, scientists, and professionals in drug development and materials science who

require a detailed understanding of this compound. This document summarizes quantitative

data in structured tables, provides detailed experimental protocols for its synthesis and

analysis, and includes visualizations of key processes.

Introduction
Cesium, the constituent element of cesium iodate, was first identified in 1860 by Robert

Bunsen and Gustav Kirchhoff through spectroscopic analysis of mineral water.[1][2] The

element was named for the Latin word "caesius," meaning "sky blue," after the characteristic

blue lines in its emission spectrum.[1][2] While the element cesium has a well-documented

history, the specific discovery timeline of cesium iodate is less defined. Early 20th-century

chemical literature provides the first detailed accounts of its synthesis and properties.

This guide explores the historical context of cesium iodate's characterization, its various

synthesis methodologies, and its key physical and chemical properties.

History and Discovery
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While the precise first synthesis of cesium iodate is not well-documented, one of the earliest

detailed investigations into its properties was published by T.V. Barker in the Journal of the

Chemical Society in 1908.[3] This work described the preparation of cesium iodate by the

stoichiometric mixing of iodic acid and cesium carbonate, resulting in the formation of small

cubic crystals upon cooling.[3] This early study laid the groundwork for understanding the basic

characteristics of the compound.

Subsequent research has focused on refining synthesis techniques and exploring the

polymorphic nature of cesium iodate. A monoclinic crystal structure was discovered in 1985,

and a rhombohedral form was first synthesized hydrothermally in 2018.[4] These different

crystalline forms exhibit distinct optical properties, which are of interest for applications in

nonlinear optics and X-ray imaging.[4]

Physicochemical Properties
Cesium iodate is a white, crystalline solid at room temperature.[4] Its properties are influenced

by its polymorphic nature, with cubic, monoclinic, and rhombohedral structures having been

reported.[4]

Physical Properties
A summary of the key physical properties of cesium iodate is presented in Table 1.

Property Value Reference

Chemical Formula CsIO₃ [4]

Molecular Weight 307.8081 g/mol [4]

Appearance White crystalline solid [4]

Crystal Structure

Cubic (historically reported),

Monoclinic (1985),

Rhombohedral (2018)

[4]

Density 4.66 - 5.28 g/cm³ [4]

Water Solubility 2.6 g/100 mL (at 24°C) [3][4]

Ionization Energy ~9.2 eV [4]
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Chemical Properties
Cesium iodate participates in several chemical reactions, most notably thermal decomposition.

When heated, it decomposes to form cesium oxides and releases oxygen and volatile iodine-

containing species.[4]

Experimental Protocols
Synthesis of Cesium Iodate (Aqueous Reaction)
This protocol is based on the method described by T.V. Barker in 1908.[3]

Materials:

Cesium carbonate (Cs₂CO₃)

Iodic acid (HIO₃)

Distilled water

Procedure:

Prepare aqueous solutions of cesium carbonate and iodic acid.

Mix the solutions in stoichiometric amounts.

Boil the resulting solution.

Allow the solution to cool, which will cause the precipitation of small cubic crystals of cesium
iodate.

Filter the crystals from the solution.

Wash the crystals with cold water.

Press the crystals on filter paper to remove excess water.

Dry the crystals at 100°C.
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Logical Flow of Aqueous Synthesis:

Reactant Preparation

Reaction Purification

Aqueous Cs₂CO₃ Solution

Stoichiometric Mixing

Aqueous HIO₃ Solution

Boiling Cooling & Precipitation Filtration Washing Drying Cesium Iodate (CsIO₃) Crystals

Click to download full resolution via product page

Caption: Workflow for the aqueous synthesis of cesium iodate.

Hydrothermal Synthesis of Complex Cesium Iodates
More complex cesium iodates, such as cesium cerium(IV) iodate (Cs₂Ce(IO₃)₆), can be

synthesized using hydrothermal methods.[5][6]

Materials:

Cesium fluoride (CsF)

Cerium(IV) oxide (CeO₂)

Periodic acid (H₅IO₆)

Iodic acid (HIO₃)

Deionized water

Procedure:

Combine the starting reagents in a PTFE-lined autoclave.

Heat the mixture to 230°C for several days.
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Slowly cool the autoclave to room temperature.

Filter the resulting crystals.

Wash the crystals with deionized water and air dry.

Structural Analysis
The crystal structure of cesium iodate is a key area of study, with multiple polymorphs

identified.

Logical Relationship of Cesium Iodate Polymorphs:

Polymorphic Structures

Cesium Iodate (CsIO₃)

Cubic
(Historically Reported)

Early Observation

Monoclinic
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Later Discovery

Rhombohedral
(Synthesized 2018)
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Caption: Polymorphic forms of cesium iodate.

Conclusion
Cesium iodate, since its early characterization over a century ago, continues to be a

compound of scientific interest. Its polymorphic nature and specific physicochemical properties

make it a candidate for further research, particularly in the fields of materials science and

optics. The synthesis methods outlined in this guide provide a foundation for the preparation of

this compound for various research applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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